2-((3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-yl)thio)-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-[[3-cyano-4-(furan-2-yl)-5-oxo-4,6,7,8-tetrahydro-1H-quinolin-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C25H25N3O3S/c1-3-16-8-4-7-15(2)24(16)28-21(30)14-32-25-17(13-26)22(20-11-6-12-31-20)23-18(27-25)9-5-10-19(23)29/h4,6-8,11-12,22,27H,3,5,9-10,14H2,1-2H3,(H,28,30)
• InChI Key: DMANPNININSWMG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=C(C(C3=C(N2)CCCC3=O)C4=CC=CO4)C#N)C
• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.6 g/mol

Description

This compound features a hexahydroquinolinone core substituted with a cyano group at position 3, a furan-2-yl moiety at position 4, and a thioacetamide side chain at position 2. The acetamide group is further substituted with a 2-ethyl-6-methylphenyl ring (Figure 1).

Biological Activity

The compound 2-((3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-yl)thio)-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 370853-92-2) is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique combination of functional groups including a cyano group, a furan ring, and a hexahydroquinoline core, which contribute to its pharmacological properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{24}H_{22}N_{4}O_{4}S$, with a molecular weight of approximately 462.5 g/mol. The structure includes various functional groups that are critical for its biological activity.

Property	Value
Molecular Formula	$C_{24}H_{22}N_{4}O_{4}S$
Molecular Weight	462.5 g/mol
CAS Number	370853-92-2

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The presence of the cyano and furan groups enhances its ability to bind to these targets, potentially leading to the modulation of various biological pathways.

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit certain enzymes involved in cancer progression.
• Receptor Interaction : It may also interact with specific receptors that play roles in inflammation and pain pathways.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds with similar structures. For example:

• Cytotoxicity : Compounds featuring benzofuran derivatives have demonstrated significant cytotoxicity against various cancer cell lines, including leukemia and breast cancer cells.

  Compound Type	Cell Line	IC50 (μM)
  Benzofuran	K562	5
  Benzofuran	HL60	0.1

The structure–activity relationship (SAR) studies suggest that modifications at specific positions on the furan or quinoline rings can enhance anticancer activity.

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties:

• Antibacterial : Compounds similar to this structure have shown effectiveness against Gram-positive and Gram-negative bacteria.
  • Example: A benzofuran derivative exhibited an inhibition zone (IZ) of 23 mm against Staphylococcus aureus.
• Antifungal : Activity against fungal strains such as Candida albicans has also been noted.

Other Biological Activities

Beyond anticancer and antimicrobial effects, derivatives of this compound may exhibit:

• Anti-inflammatory : Potential to reduce inflammation through inhibition of pro-inflammatory cytokines.
• Analgesic : Possible pain-relieving properties by modulating pain pathways in the central nervous system.

Case Studies and Research Findings

• Case Study on Anticancer Effects :
  • A study published in MDPI reported that derivatives similar to this compound exhibited significant cytotoxicity against various cancer cell lines with IC50 values comparable to established chemotherapeutics like doxorubicin .
• Research on Antimicrobial Properties :
  • An investigation into benzofuran derivatives indicated that certain substitutions could significantly enhance antibacterial activity, making them promising candidates for further development .

Comparison with Similar Compounds

Structural Analogues with Modified Heterocyclic Cores

2.1.1 Quinazolinone Derivatives () Compounds such as 2-((4-oxo-3-(4-sulfamoylphenyl)-3,4-dihydroquinazolin-2-yl)thio)-N-phenylacetamide (5) share the thioacetamide linkage but replace the hexahydroquinolinone core with a quinazolinone scaffold. Key differences include:

• Substituent Effects: The 4-sulfamoylphenyl group in quinazolinone derivatives introduces strong electron-withdrawing character, which may enhance binding to biological targets compared to the furan-2-yl group in the target compound.

Table 1: Comparison of Quinazolinone Derivatives

Compound	Core Structure	R Group on Acetamide	Melting Point (°C)	Yield (%)
Target Compound	Hexahydroquinolinone	2-Ethyl-6-methylphenyl	N/A	N/A
Compound 5 ()	Quinazolinone	Phenyl	269.0	87
Compound 8 ()	Quinazolinone	4-Tolyl	315.5	91

1,4-Dihydropyridine Derivatives ()

Compounds like AZ331 and AZ257 feature 1,4-dihydropyridine cores with thioether-linked acetamide side chains. Key distinctions include:

• Electron-Deficient Cores: The 1,4-dihydropyridine system is redox-active and less rigid than the hexahydroquinolinone core.
• Substituent Diversity : AZ331 includes a methoxyphenyl group, while AZ257 has a bromophenyl substituent. These groups modulate solubility and electronic properties differently compared to the 2-ethyl-6-methylphenyl group in the target compound.
• Pharmacological Potential: These derivatives are studied for anti-exudative activity, with reported comparisons to diclofenac sodium .

Table 2: 1,4-Dihydropyridine Derivatives

Compound	Core Structure	R Group on Acetamide	Key Substituents
Target	Hexahydroquinolinone	2-Ethyl-6-methylphenyl	Cyano, Furan-2-yl
AZ331	1,4-Dihydropyridine	2-Methoxyphenyl	Methoxyphenyl, Sulfur-linked oxoethyl
AZ257	1,4-Dihydropyridine	4-Bromophenyl	Bromophenyl, Sulfur-linked oxoethyl

Thiadiazole and Thienopyrimidine Derivatives ()

2.3.1 Thiadiazole-Acetamide Hybrid () The compound 2-[(3-cyano-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl)sulfanyl]-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide shares the hexahydroquinolinone core but incorporates a thiadiazole ring in the acetamide moiety. Differences include:

• Steric Effects: The ethyl and dimethyl substituents on the quinolinone core may increase steric hindrance compared to the furan-2-yl group in the target compound .

2.3.2 Thienopyrimidine Derivatives () The compound 2-((3-allyl-5-(5-methylfuran-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)acetamide features a thienopyrimidine core fused with cyclopenta[b]thiophene. Key contrasts include:

• Extended π-Systems : The fused thiophene rings enhance aromaticity and may improve UV absorption properties.
• Predicted Properties : Density (1.51 g/cm³) and pKa (11.59) differ from typical acetamide derivatives, suggesting unique solubility and ionization profiles .